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Confirmed Activity of Atriopeptin Analog I

Research indicates that Atriopeptin I (residues 127-147 of the rat prepro-ANF sequence) exhibits inhibitory

activity. One study demonstrated that it progressively inhibits calmodulin-dependent human red blood

cell membrane Ca²⁺-ATPase activity by up to 20% at concentrations between 10⁻⁸ M and 10⁻⁶ M [1].

The same study also provides crucial information on structure-activity relationships:

The C-terminal Phe-Arg-Tyr sequence (residues 148-150) is unnecessary for this inhibitory action on
Ca²⁺-ATPase.

The sequence Ser-Leu-Arg-Arg (residues 123-126) must be cleaved for the atriopeptin to become
active in this system.

The effect on Ca²⁺-ATPase is calmodulin-independent, and Atriopeptin I has no effect on red blood
cell Na+,K+-ATPase activity [1].

Experimental Protocol for Competitive Inhibition

The general methodology for determining whether an inhibitor like Atriopeptin analog I is competitive

involves enzyme kinetics [2] [3]. Below is a typical workflow. The DOT script visualizes this process and

the key characteristics of a competitive inhibitor.
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Start Experiment

1. Prepare enzyme (e.g., Ca²⁺-ATPase) and substrate

2. Set up reaction mixtures with
fixed enzyme and substrate concentration

3. Add increasing concentrations
of Atriopeptin analog I

4. Measure initial reaction velocity (V₀)
for each inhibitor concentration

5. Plot data:
Lineweaver-Burk Plot

(1/V₀ vs. 1/[S])

6. Analyze Plot Pattern

Characteristic Pattern for
Competitive Inhibition

Lines intersect on the y-axis Vmax remains unchanged Apparent Km (Kmᵃᵖᵖ) increases
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The diagram above summarizes the experimental workflow and the hallmark signs of competitive inhibition

observed in a Lineweaver-Burk plot [2].

Key Takeaways for Your Guide

Based on the information available, here is a summary you can include in your comparison guide:

Aspect Finding for Atriopeptin Analog I

Biological
Activity

Confirmed inhibitor of human RBC Ca²⁺-ATPase [1].

Potency (IC₅₀) Specific quantitative value not found in search results.

Affinity (Kᵢ) Specific quantitative value not found in search results.

Inhibition Type Data suggests it is not calmodulin-dependent [1]. The exact type (competitive,

non-competitive) versus its specific substrate requires experimental determination
via the protocol above.

Key Structural
Features

Residues 127-128 (Ser-Ser) are crucial; residues 123-126 must be cleaved for
activity; C-terminal residues 148-150 are unnecessary [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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